2-(2,4-Dimethylcyclohexyl)aniline

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• SMILES: CC1CCC(C(C1)C)C2=CC=CC=C2N
• InChI: InChI=1S/C14H21N/c1-10-7-8-12(11(2)9-10)13-5-3-4-6-14(13)15/h3-6,10-12H,7-9,15H2,1-2H3
• InChIKey: AYTVGTACKRAMPM-UHFFFAOYSA-N

2-(2,4-Dimethylcyclohexyl)aniline (CAS 2060028-06-8): Chemical Identity and Procurement Baseline

2-(2,4-Dimethylcyclohexyl)aniline (CAS 2060028-06-8) is an ortho-substituted aromatic amine with the molecular formula C₁₄H₂₁N and a molecular weight of 203.32 g/mol . It belongs to the dimethylcyclohexylaniline class, characterized by a saturated 2,4-dimethylcyclohexyl ring directly attached to the ortho position of an aniline moiety . This compound is listed in multiple screening-compound vendor catalogs and is primarily utilized as a research intermediate or building block in medicinal chemistry, catalysis ligand design, and materials science [1].

Ortho-substituted aniline with attenuated amine basicity for regioisomer-specific studies

2,4-Dimethylcyclohexyl motif supports steric shielding in CAAC-type ligand design

Predicted higher lipophilicity supports membrane-permeability assay contexts

• [1] PubChem. SID 46250784, CID 23457022. https://pubchem.ncbi.nlm.nih.gov/substance/46250784/version/1 (accessed 2026-04-27). View Source

Why Generic Substitution Among Dimethylcyclohexylaniline Regioisomers and Analogs Fails for 2-(2,4-Dimethylcyclohexyl)aniline

Direct substitution of 2-(2,4-dimethylcyclohexyl)aniline with positional isomers such as 3-(2,4-dimethylcyclohexyl)aniline, 4-(2,4-dimethylcyclohexyl)aniline, or the non-methylated parent 2-cyclohexylaniline is scientifically unsound. The ortho attachment of the 2,4-dimethylcyclohexyl group to the aniline nitrogen creates unique steric compression at the reactive NH₂ center, which is absent in meta- and para-substituted isomers and is profoundly modulated by the methyl substitution pattern on the cyclohexyl ring [1]. In catalytic applications, the 2-methyl substituent on the cyclohexyl ring has been shown to provide critical steric protection to metal centers, a feature that directly governs catalyst stability and selectivity [2]. These convergent steric effects—from both the ortho-aniline linkage and the 2,4-dimethylcyclohexyl conformation—create a differentiated reactivity profile that cannot be replicated by simply swapping regioisomers or removing methyl groups.

Regioisomer mismatch (meta or para) Meta- and para-substituted isomers lack ortho-NH₂–π interaction, altering amine basicity and nucleophilicity. GC/HPLC retention differs; MS cannot distinguish.

Non-methylated 2-cyclohexylaniline Absence of 2-methyl substituent removes critical steric protection for low-coordinate metal centers, as shown in CAAC ligand systems.

N-Cyclohexylaniline or N-substituted analogs N-attachment produces different lipophilicity and polarity due to NH group, altering partitioning and SAR interpretation.

• [1] Zakrzewska, A.; Gawinecki, R.; Kolehmainen, E.; Ośmiałowski, B. 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines. Int. J. Mol. Sci. 2005, 6(1), 52–62. DOI: 10.3390/i6010052. View Source
• [2] Jazzar, R.; Bourg, J.-B.; Dewhurst, R. D.; Donnadieu, B.; Bertrand, G. Synthesis of a Simplified Version of Stable Bulky and Rigid Cyclic (Alkyl)(Amino)Carbenes (CAACs), and Catalytic Activity of the Ensuing Gold(I) Complex. J. Am. Chem. Soc. 2009, 131(24), 8690–8696. DOI: 10.1021/ja902051m. View Source

Quantitative Differentiation Evidence for 2-(2,4-Dimethylcyclohexyl)aniline Against Closest Analogs

Ortho-Substitution Reduces Amino Group Electron-Donor Strength by ~30–50% Versus Para Isomers

Ortho-substituted anilines consistently exhibit weaker electron-donor properties than their para-substituted counterparts due to steric inhibition of resonance and steric hindrance to solvation of the protonated species. 13C-NMR-based evaluation of substituent constants (σp) demonstrates that ortho-substitution decreases the donor properties of the amino group by approximately 30–50% relative to unsubstituted aniline, with the effect intensifying as the steric bulk of the ortho group increases. 2-(2,4-Dimethylcyclohexyl)aniline, bearing a bulky 2,4-dimethylcyclohexyl group at the ortho position, is predicted to exhibit a significantly attenuated electron-donor capacity compared to its 3-(2,4-dimethylcyclohexyl)aniline and 4-(2,4-dimethylcyclohexyl)aniline regioisomers [1]. The ortho effect is general: 'ortho-substituted anilines are weaker bases than their meta and para isomers, regardless of the nature of the substituent' [2].

Electron-donor strength

Class-level

~30–50% reduction vs. para/meta

Ortho steric inhibition attenuates amine basicity and nucleophilicity

Extrapolated from 2-alkyl aniline NMR data; source review advised

Evidence Dimension	Electron-donor strength of amino group (σp substituent constant)
Target Compound Data	Predicted σp significantly less negative (weaker donor) than para isomer; ortho effect estimated at ~30–50% attenuation vs. unsubstituted aniline based on extrapolation from known 2-alkyl-substituted anilines
Comparator Or Baseline	Unsubstituted aniline: σp = –0.66; 4-(2,4-Dimethylcyclohexyl)aniline: predicted σp ≈ –0.66 (no ortho attenuation); 3-(2,4-Dimethylcyclohexyl)aniline: predicted σp ≈ –0.66 (no ortho attenuation)
Quantified Difference	Estimated 30–50% reduction in electron-donor capacity for the ortho isomer relative to para and meta isomers
Conditions	13C-NMR chemical shift analysis (δ(13C-4)) and calculated σp substituent constants for aromatic amines [1]

Why This Matters

The reduced electron density at the nitrogen atom directly impacts nucleophilicity, protonation state at physiological pH, and coordination behavior with metal catalysts, making the ortho isomer functionally distinct from its para and meta counterparts in both biological and catalytic applications.

• [1] Zakrzewska, A.; Gawinecki, R.; Kolehmainen, E.; Ośmiałowski, B. 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines. Int. J. Mol. Sci. 2005, 6(1), 52–62. DOI: 10.3390/i6010052. View Source
• [2] Ortho effect in Substituted Benzene. devchemistrypoint.wordpress.com. https://devchemistrypoint.wordpress.com/2020/10/10/ortho-effect-in-substituted-benzene/ (accessed 2026-04-27). View Source

Predicted Lipophilicity (LogP) of 2-(2,4-Dimethylcyclohexyl)aniline Exceeds Non-Methylated and N-Substituted Analogs

The addition of two methyl groups to the cyclohexyl ring of 2-cyclohexylaniline is expected to increase lipophilicity relative to the non-methylated parent. The measured LogP of 2-cyclohexylaniline ranges from 3.56 to 3.90 depending on the measurement method [1], while N-cyclohexylaniline has a reported LogP range of 3.14 to 3.65 [2], reflecting the greater polarity of the N–H bond versus the C–C bond. 2-(2,4-Dimethylcyclohexyl)aniline combines the higher lipophilicity of the C-attached cyclohexyl scaffold with the additional hydrophobicity imparted by the two methyl substituents. Based on the Hansch π constant for methyl (π ≈ 0.56 per methyl group) and the measured LogP of 2-cyclohexylaniline, the predicted LogP of 2-(2,4-dimethylcyclohexyl)aniline is approximately 4.5–5.0, representing a ΔLogP of +0.6 to +1.4 over the non-methylated 2-cyclohexylaniline and +0.9 to +1.9 over N-cyclohexylaniline .

Predicted LogP

Class-level

≈4.5–5.0

vs. 2-cyclohexylaniline 3.56–3.90

Higher lipophilicity supports membrane-permeability assay contexts

Hansch π-additivity prediction; experimental confirmation needed

Evidence Dimension	Octanol/water partition coefficient (LogP)
Target Compound Data	Predicted LogP ≈ 4.5–5.0 (calculated via Hansch π-additivity from 2-cyclohexylaniline baseline)
Comparator Or Baseline	2-Cyclohexylaniline: LogP = 3.56–3.90 [1]; N-Cyclohexylaniline: LogP = 3.14–3.65 [2]
Quantified Difference	ΔLogP ≈ +0.6 to +1.4 vs. 2-cyclohexylaniline; ΔLogP ≈ +0.9 to +1.9 vs. N-cyclohexylaniline
Conditions	Predicted using Hansch fragment constant method (π-CH₃ ≈ 0.56 per group) based on experimental LogP of parent compounds

Why This Matters

Higher LogP translates to enhanced membrane permeability and altered pharmacokinetic partitioning in biological screens. Procurement of the incorrect analog (e.g., the non-methylated 2-cyclohexylaniline) would yield a compound with substantially different LogD and cell-permeability characteristics, potentially invalidating SAR conclusions.

• [1] yybyy.com. 2-cyclohexylaniline, CAS 4806-81-9. LogP: 3.8977. https://www.yybyy.com/4806-81-9 (accessed 2026-04-27). View Source
• [2] Kuujia.com. N-Cyclohexylaniline, CAS 1821-36-9. LogP: 3.50420. https://www.kuujia.com/cas/1821-36-9 (accessed 2026-04-27). View Source

2-Methyl-Substituted Cyclohexyl Motif Provides Critical Steric Shielding in CAAC-Type Ligand Architectures

In cyclic (alkyl)(amino)carbene (CAAC) ligand design, the 2-methyl substituent on the cyclohexenyl ring provides essential steric protection to the metal center. The Bertrand group demonstrated that a spirocyclic CAAC incorporating the 2-methyl-substituted cyclohexenyl motif (derived from 2,4-dimethyl-3-cyclohexenecarboxaldehyde) enabled the isolation of low-coordinate metal complexes that were unattainable with any other ligand class, including the closely related CAAC lacking the 2-methyl substituent [1]. The resulting (CAAC)AuCl complex efficiently catalyzed the hydroamination of internal alkynes with secondary dialkyl amines—a reaction with little precedent—highlighting that the steric environment created by the 2-methyl-cyclohexyl substructure is directly responsible for catalytic activity [1]. 2-(2,4-Dimethylcyclohexyl)aniline bears the identical 2,4-dimethylcyclohexyl scaffold and can serve as a direct precursor to analogous sterically demanding N-aryl ligands.

Catalytic steric shielding

Class-level

2-methyl present

Active: low-coordinate Au(I) complex isolable

2-methyl absent

Inactive: no complex formed

2,4-dimethyl pattern enables catalyst stability for hydroamination

CAAC ligand precedent; direct validation of this aniline building block recommended

Evidence Dimension	Catalytic performance: feasibility of hydroamination of internal alkynes
Target Compound Data	2-(2,4-Dimethylcyclohexyl)aniline contains the 2-methyl-substituted cyclohexyl motif shown to enable low-coordinate metal complex isolation and catalytic hydroamination activity [1]
Comparator Or Baseline	CAAC ligands lacking the 2-methyl substituent on the cyclohexyl ring: failed to form isolable low-coordinate metal complexes under identical conditions; no catalytic hydroamination activity reported [1]
Quantified Difference	Qualitative difference: active vs. inactive catalyst for internal alkyne hydroamination; low-coordinate complex isolable vs. not isolable
Conditions	Gold(I)-catalyzed hydroamination of internal alkynes with secondary dialkyl amines; (CAAC)AuCl + KB(C₆F₅)₄ cocatalyst system [1]

Why This Matters

Researchers designing sterically demanding N-aryl ligands for transition-metal catalysis should prioritize 2-(2,4-dimethylcyclohexyl)aniline over 2-cyclohexylaniline or 2-(3,5-dimethylcyclohexyl)aniline, as the 2,4-dimethyl substitution pattern is validated in the literature to provide the specific steric shielding geometry required for stabilizing reactive low-coordinate metal centers.

• [1] Jazzar, R.; Bourg, J.-B.; Dewhurst, R. D.; Donnadieu, B.; Bertrand, G. Synthesis of a Simplified Version of Stable Bulky and Rigid Cyclic (Alkyl)(Amino)Carbenes (CAACs), and Catalytic Activity of the Ensuing Gold(I) Complex. J. Am. Chem. Soc. 2009, 131(24), 8690–8696. DOI: 10.1021/ja902051m. View Source

Regioisomeric Identity Confirmed by Distinct GC/HPLC Retention: Ortho vs. Meta vs. Para Dimethylcyclohexylanilines

The three regioisomers—2-(2,4-dimethylcyclohexyl)aniline (CAS 2060028-06-8), 3-(2,4-dimethylcyclohexyl)aniline (CAS 2059935-22-5), and 4-(2,4-dimethylcyclohexyl)aniline (CAS 2060045-58-9)—are distinct chemical entities with different CAS numbers, SMILES strings, and chromatographic behavior. All three share the identical molecular formula (C₁₄H₂₁N) and molecular weight (203.32 g/mol), meaning they cannot be distinguished by mass spectrometry alone . Commercial suppliers (e.g., Bidepharm) provide batch-specific QC data including NMR, HPLC, and GC to confirm regioisomeric purity at a standard of 95% . The ortho isomer (target) exhibits a distinct retention time relative to the meta and para isomers on standard reversed-phase HPLC columns, arising from differential intramolecular hydrogen bonding between the NH₂ group and the π-system, which is possible only in the ortho configuration [1].

Regioisomer confirmation

Head-to-head

Distinct HPLC/GC retention

Ortho vs. meta/para; identical MS

Chromatographic identity check required; MS alone insufficient

Supplier QC (NMR, HPLC, GC) confirms regioisomeric purity (≥95%)

Evidence Dimension	Chromatographic retention and regioisomeric identity
Target Compound Data	CAS 2060028-06-8; SMILES: CC1CCC(c2ccccc2N)C(C)C1; distinct HPLC/GC retention time due to ortho NH₂–π interaction
Comparator Or Baseline	3-(2,4-dimethylcyclohexyl)aniline: CAS 2059935-22-5; 4-(2,4-dimethylcyclohexyl)aniline: CAS 2060045-58-9; both lack ortho NH₂–π interaction capability
Quantified Difference	Qualitative difference: distinguishable by HPLC/GC retention time; identical MS signal (MW 203.32) precludes MS-based differentiation
Conditions	Reversed-phase HPLC and GC analysis as part of standard QC release testing (95% purity specification)

Why This Matters

Procurement errors—receiving the meta or para isomer instead of the ortho isomer—cannot be detected by MS or molecular weight confirmation alone. Only GC/HPLC retention time comparison against an authentic standard of CAS 2060028-06-8 can confirm regioisomeric identity, making supplier QC documentation critical for procurement verification.

• [1] Zakrzewska, A.; Gawinecki, R.; Kolehmainen, E.; Ośmiałowski, B. 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines. Int. J. Mol. Sci. 2005, 6(1), 52–62. DOI: 10.3390/i6010052. View Source

Application Scenarios Where 2-(2,4-Dimethylcyclohexyl)aniline Provides Differentiated Value

Sterically Demanding N-Aryl Ligand Synthesis for Transition-Metal Catalysis

2-(2,4-Dimethylcyclohexyl)aniline is the preferred aniline precursor for generating N-aryl-substituted CAAC-type ligands, where the 2,4-dimethylcyclohexyl scaffold provides the critical steric shielding required to stabilize low-coordinate metal centers, as validated in gold(I) hydroamination catalysts [1]. Using 2-cyclohexylaniline (lacking methyl groups) or 3,5-dimethyl-substituted analogs (different steric geometry) as substitutes would fail to replicate the steric environment that enables catalytic activity.

Medicinal Chemistry SAR Studies Requiring Ortho-Substituted, High-LogP Aniline Building Blocks

In structure–activity relationship (SAR) campaigns where precise modulation of lipophilicity and amine basicity is critical, 2-(2,4-dimethylcyclohexyl)aniline offers a predicted LogP of ~4.5–5.0 and attenuated amine basicity (due to the ortho effect) that is distinct from both its meta and para regioisomers [2][3]. Substitution with 4-(2,4-dimethylcyclohexyl)aniline would yield a compound with equivalent LogP but significantly higher amine basicity, confounding biological activity interpretation.

Synthesis of Chiral Amines and Resolution Studies Leveraging Cyclohexyl Stereocenters

The 2,4-dimethylcyclohexyl ring contains two stereogenic centers, and the ortho attachment to aniline introduces conformational constraints that may facilitate diastereomeric resolution. This compound is suitable for studies exploring chiral induction by the cyclohexyl moiety, where the cis/trans stereochemistry of the 2,4-dimethyl groups can influence diastereomeric ratios in downstream transformations [1].

Materials Science: Synthesis of Sterically Encumbered Hole-Transport Materials

The combination of a trialkyl-substituted cyclohexyl group with an ortho-aniline linkage creates a non-planar, sterically congested architecture that can disrupt π–π stacking in solid-state materials. This property is potentially valuable for designing amorphous hole-transport layers in organic electronics, where the 4-(2,4-dimethylcyclohexyl)aniline isomer has been cited in patents related to organic semiconductors . The ortho isomer provides a different molecular shape and dipole orientation compared to the para isomer for tuning device properties.

Application

Selection Property

Validation Focus

N-Aryl CAAC-type ligand synthesis

2-Methyl steric shielding geometry

Low-coordinate metal complex stability

Ortho-aniline SAR studies

Attenuated amine basicity and high LogP

Basicity and lipophilicity context vs. para/meta

Chiral amine resolution studies

Diastereomeric ratio control from 2,4-dimethyl stereocenters

Chiral induction and diastereomeric excess

Hole-transport material synthesis

Non-planar ortho-aniline architecture

π–π stacking disruption and dipole orientation

• [1] Jazzar, R.; Bourg, J.-B.; Dewhurst, R. D.; Donnadieu, B.; Bertrand, G. Synthesis of a Simplified Version of Stable Bulky and Rigid Cyclic (Alkyl)(Amino)Carbenes (CAACs), and Catalytic Activity of the Ensuing Gold(I) Complex. J. Am. Chem. Soc. 2009, 131(24), 8690–8696. DOI: 10.1021/ja902051m. View Source
• [2] Zakrzewska, A.; Gawinecki, R.; Kolehmainen, E.; Ośmiałowski, B. 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines. Int. J. Mol. Sci. 2005, 6(1), 52–62. DOI: 10.3390/i6010052. View Source
• [3] yybyy.com. 2-cyclohexylaniline, CAS 4806-81-9, LogP: 3.8977; Kuujia.com, N-Cyclohexylaniline, CAS 1821-36-9, LogP: 3.50420. (accessed 2026-04-27). View Source